3-(2-fluorophenyl)-1-[(4-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 3-(2-fluorophenyl)-1-[(4-fluorophenyl)methyl]-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H14F2N2O2S/c20-13-7-5-12(6-8-13)11-22-16-9-10-26-17(16)18(24)23(19(22)25)15-4-2-1-3-14(15)21/h1-10,16-17H,11H2
• InChI Key: MPHIIPNZMWLTEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=O)C3C(C=CS3)N(C2=O)CC4=CC=C(C=C4)F)F
• Molecular Formula: C19H14F2N2O2S
• Molecular Weight: 372.4 g/mol

Description

3-(2-fluorophenyl)-1-[(4-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H12F2N2O2S and its molecular weight is 370.37. The purity is usually 95%.
BenchChem offers high-quality 3-(2-fluorophenyl)-1-[(4-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-fluorophenyl)-1-[(4-fluorophenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Thieno[3,2-d]pyrimidine derivatives have been synthesized through various chemical processes, including the treatment of diethane with ethyl cynoacetate and the nucleophilic substitution of specific intermediates with aromatic amines, aiming to produce compounds with potential antibacterial properties (More et al., 2013).
• Another study focused on synthesizing thieno[2,3-d]pyrimidine compounds fused with a thiazolo ring, which exhibited biological activities such as inhibiting adenosine kinase and anticancer activities (El-Gazzar et al., 2006).
• The crystal structure of a related molecule, 2-butylamino-3-(4-fluorophenyl)-6,8-diphenyl-3,5,6,8-tetrahydro-4H-thiopyrano[4′,3′:4,5]thieno[2,3-d]pyrimidin-4-one, was analyzed, revealing specific dihedral angles and intermolecular interactions, which contribute to understanding the molecular configuration of such compounds (Li et al., 2007).

Biological Applications and Potential Activities

• Research on thieno[2,3-d]pyrimidine-2,4-dione derivatives as potent GnRH receptor antagonists has been conducted, showing that specific substitutions on the core structure significantly enhance receptor binding activity, which could be beneficial in treating reproductive diseases (Guo et al., 2003).
• A different study synthesized derivatives of 5-substituted-8-methyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-diones to explore their urease inhibition activity, indicating potential applications in addressing conditions caused by excessive urease activity (Rauf et al., 2010).